Cas no 2228222-92-0 (2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid)

• Product Name: 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid
• CAS No: 2228222-92-0
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 6526688
• PubChem ID: 165969721
• Update Time: 2025-07-22

2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid
• EN300-1791611
• 2228222-92-0

• Inchi： 1S/C8H11N3O4/c1-5(8(12)13)2-3-6-7(11(14)15)4-9-10-6/h4-5H,2-3H2,1H3,(H,9,10)(H,12,13)
• InChI Key： NWUPNDSLMAFHKD-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=C(C=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų

Additional information on 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid

Introduction to 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid (CAS No: 2228222-92-0)

2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid, identified by its CAS number 2228222-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the second carbon and a nitro group at the fourth position of the pyrazole ring, contribute to its unique chemical properties and reactivity.

The synthesis of 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid involves a series of well-defined chemical transformations that highlight the importance of precision and control in organic chemistry. The process typically begins with the preparation of the pyrazole core, followed by functionalization with a nitro group and subsequent introduction of the butanoic acid moiety. These steps require careful optimization to ensure high yield and purity, which are critical for subsequent applications in drug development.

In recent years, there has been a growing interest in nitro-substituted heterocyclic compounds due to their potential as pharmacological agents. The nitro group in 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made it a valuable intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Research studies have demonstrated that nitro-substituted pyrazoles exhibit inhibitory effects on several enzymes and receptors involved in pathophysiological processes. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes that play a role in cancer progression. Additionally, they have been explored for their antimicrobial and anti-inflammatory properties.

The structural motif of 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid also makes it an interesting candidate for further derivatization to explore new pharmacophores. By modifying different parts of the molecule, researchers can fine-tune its biological activity to target specific disease pathways more effectively. This adaptability is crucial in drug discovery, where the identification of novel lead compounds is essential for developing new treatments.

The use of computational methods has also played a significant role in understanding the properties and potential applications of 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, providing insights into its mechanism of action. These studies have helped guide experimental efforts and have accelerated the discovery process.

In conclusion, 2-methyl-4-(4-nitro-1H-pyrazol-3-yl)butanoic acid (CAS No: 2228222-92-0) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts.